Cas no 1806658-48-9 (3-(3-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile)

3-(3-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile structure
1806658-48-9 structure
Product Name:3-(3-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile
CAS No:1806658-48-9
MF:C11H10F3NS
MW:245.264011859894
CID:5005662
Update Time:2023-08-25

3-(3-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile
    • Inchi: 1S/C11H10F3NS/c1-8-5-9(3-2-4-15)7-10(6-8)16-11(12,13)14/h5-7H,2-3H2,1H3
    • InChI Key: ITQIJWUSCUCTLP-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)C1C=C(C)C=C(C=1)CCC#N

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 268
  • XLogP3: 4
  • Topological Polar Surface Area: 49.1

3-(3-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010008592-1g
3-(3-Methyl-5-(trifluoromethylthio)phenyl)propanenitrile
1806658-48-9 97%
1g
1,579.40 USD 2021-07-06
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd